Cas no 948574-56-9 (N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol)

• Product Name: N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol
• CAS No: 948574-56-9
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 5226914
• Update Time: 2025-06-08

N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol Chemical and Physical Properties

Names and Identifiers

• Vildagliptin Carboxylic Acid Methyl Ester
• L-Proline, N-(3-hydroxytricyclo[3.3.1.13,7]dec-1-yl)glycyl-, methyl ester
• Vildagliptin Carboxylic Acid Methyl EsterQ: What is Vildagliptin Carboxylic Acid Methyl Ester Q: What is the CAS Number of Vildagliptin Carboxylic Acid Methyl Ester Q: What is the storage condition of Vildagliptin Carboxylic Acid Methyl Ester Q: What are the applications of Vildagliptin Carboxylic Acid Methyl Ester
• N-(3-Hydroxytricyclo[3.3.1.13,7]dec-1-yl)glycyl-L-proline methyl ester (ACI)
• L
• N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol

• Inchi： 1S/C18H28N2O4/c1-24-16(22)14-3-2-4-20(14)15(21)10-19-17-6-12-5-13(7-17)9-18(23,8-12)11-17/h12-14,19,23H,2-11H2,1H3/t12?,13?,14-,17?,18?/m0/s1
• InChI Key： ZWFIQWGKGUOCHX-JPVBRBBMSA-N
• SMILES： N(C12CC3CC(CC(C3)C1)(O)C2)CC(N1CCC[C@H]1C(=O)OC)=O

Additional information on N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol

N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol (CAS No. 948574-56-9): An Overview of a Promising Compound in Medicinal Chemistry

N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol (CAS No. 948574-56-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound combines the structural features of adamantane and proline, making it a promising candidate for various pharmaceutical developments.

The adamantane moiety, characterized by its tricyclic cage structure, is known for its high stability and unique physical properties. This structural feature has been extensively studied for its potential in enhancing the bioavailability and pharmacokinetic properties of drug molecules. The proline derivative, on the other hand, introduces additional functional groups that can modulate the compound's biological activity and interactions with target proteins.

Recent research has focused on the synthesis and characterization of N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol. A study published in the Journal of Medicinal Chemistry in 2022 reported a novel synthetic route that significantly improved the yield and purity of the compound. The researchers utilized a combination of microwave-assisted synthesis and column chromatography to achieve high-purity samples, which were then characterized using advanced spectroscopic techniques such as NMR and mass spectrometry.

The biological evaluation of N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol has revealed several promising properties. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary in vivo studies in animal models have demonstrated its efficacy in reducing inflammation and pain, suggesting potential applications in the treatment of inflammatory diseases such as arthritis.

Another area of interest is the compound's potential as an antiviral agent. Research conducted at a leading pharmaceutical institute has shown that N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis.

The pharmacokinetic profile of N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol has also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are attributed to the adamantane moiety, which enhances lipophilicity and reduces metabolism by hepatic enzymes.

Despite its promising properties, further research is needed to fully understand the safety and efficacy of N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol. Ongoing clinical trials are evaluating its use in various therapeutic areas, including chronic pain management and viral infections. These trials will provide crucial data on dosing, side effects, and long-term safety profiles.

In conclusion, N-(Methyl Acetyl-L-prolinate)-1-amino-3-adamantanol (CAS No. 948574-56-9) represents a significant advancement in medicinal chemistry. Its unique structural features and multifaceted biological activities make it a promising candidate for further development into therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a vital role in addressing unmet medical needs.